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2-{[5-(10H-phenothiazin-10-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-phenylethanone 2-{[5-(10H-phenothiazin-10-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-phenylethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0860369
InChI: InChI=1S/C23H17N3O2S2/c27-19(16-8-2-1-3-9-16)15-29-23-25-24-22(28-23)14-26-17-10-4-6-12-20(17)30-21-13-7-5-11-18(21)26/h1-13H,14-15H2
SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(O2)CN3C4=CC=CC=C4SC5=CC=CC=C53
Molecular Formula: C23H17N3O2S2
Molecular Weight: 431.5 g/mol

2-{[5-(10H-phenothiazin-10-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-phenylethanone

CAS No.:

Cat. No.: VC0860369

Molecular Formula: C23H17N3O2S2

Molecular Weight: 431.5 g/mol

* For research use only. Not for human or veterinary use.

2-{[5-(10H-phenothiazin-10-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-phenylethanone -

Specification

Molecular Formula C23H17N3O2S2
Molecular Weight 431.5 g/mol
IUPAC Name 2-[[5-(phenothiazin-10-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-phenylethanone
Standard InChI InChI=1S/C23H17N3O2S2/c27-19(16-8-2-1-3-9-16)15-29-23-25-24-22(28-23)14-26-17-10-4-6-12-20(17)30-21-13-7-5-11-18(21)26/h1-13H,14-15H2
Standard InChI Key XZLIJFPJRSLRLM-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C(=O)CSC2=NN=C(O2)CN3C4=CC=CC=C4SC5=CC=CC=C53
Canonical SMILES C1=CC=C(C=C1)C(=O)CSC2=NN=C(O2)CN3C4=CC=CC=C4SC5=CC=CC=C53

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